[[(2S)-2-Isopropyl-5-methylcyclohexyl]oxy]acetic acid

• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol
• IUPAC Name: 2-[(2S)-5-methyl-2-propan-2-ylcyclohexyl]oxyacetic acid
• InChI: InChI=1S/C12H22O3/c1-8(2)10-5-4-9(3)6-11(10)15-7-12(13)14/h8-11H,4-7H2,1-3H3,(H,13,14)/t9?,10-,11?/m0/s1
• InChI Key: CILPHQCEVYJUDN-YVNMAJEFSA-N
• Isomeric SMILES: CC1CC[C@H](C(C1)OCC(=O)O)C(C)C
• Canonical SMILES: CC1CCC(C(C1)OCC(=O)O)C(C)C

Description

[[(2S)-2-Isopropyl-5-methylcyclohexyl]oxy]acetic acid: is an organic compound with the molecular formula C12H22O3 It is a derivative of acetic acid where the hydrogen atom of the hydroxyl group is replaced by a [(2S)-2-isopropyl-5-methylcyclohexyl]oxy group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [[(2S)-2-Isopropyl-5-methylcyclohexyl]oxy]acetic acid typically involves the reaction of [(2S)-2-isopropyl-5-methylcyclohexyl] alcohol with chloroacetic acid under basic conditions. The reaction proceeds through the formation of an ester intermediate, which is subsequently hydrolyzed to yield the desired product.

Industrial Production Methods: Industrial production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of microreactor technology can facilitate the direct introduction of the [(2S)-2-isopropyl-5-methylcyclohexyl]oxy group into acetic acid derivatives, making the process more sustainable and scalable .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [[(2S)-2-Isopropyl-5-methylcyclohexyl]oxy]acetic acid can undergo oxidation reactions to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the [(2S)-2-isopropyl-5-methylcyclohexyl]oxy group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

Chemistry: In chemistry, [[(2S)-2-Isopropyl-5-methylcyclohexyl]oxy]acetic acid is used as a building block for the synthesis of more complex molecules.

Biology and Medicine: The compound has shown potential in biological and medicinal research. It can be used to develop new drugs that target specific molecular pathways, such as neurotransmitter receptors or enzymes involved in metabolic processes .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and polymers. Its ability to undergo various chemical reactions makes it a versatile intermediate in the synthesis of high-value products .

Mechanism of Action

The mechanism of action of [[(2S)-2-Isopropyl-5-methylcyclohexyl]oxy]acetic acid involves its interaction with specific molecular targets. For instance, it can bind to enzymes or receptors, modulating their activity and leading to downstream effects. The exact pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

• [(2S)-2-Isopropyl-5-methylcyclohexyl] alcohol
• [(2S)-2-Isopropyl-5-methylcyclohexyl] acetate
• [(2S)-2-Isopropyl-5-methylcyclohexyl] ketone

Uniqueness: Its ability to undergo a wide range of chemical reactions makes it a valuable compound in both research and industrial settings .